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Compound of Interest

Compound Name: 2-(1-Phenyl-ethylamino)-ethanol

Cat. No.: B3023619 Get Quote

An In-depth Technical Guide to 2-(1-Phenyl-ethylamino)-ethanol

Abstract: This technical guide provides a comprehensive overview of 2-(1-Phenyl-
ethylamino)-ethanol, a substituted phenylethanolamine of interest to researchers and

professionals in drug development and organic synthesis. This document delineates its

fundamental physicochemical properties, including its unique Chemical Abstracts Service

(CAS) number and molecular weight. Furthermore, it explores established synthetic

methodologies, robust analytical characterization techniques, and its potential applications

within the pharmaceutical and chemical industries. Safety protocols and handling procedures

are also detailed to ensure its responsible use in a laboratory setting. This guide is intended to

serve as a critical resource, grounded in scientific literature, for professionals requiring in-depth

technical knowledge of this compound.

Compound Identification and Physicochemical
Properties
2-(1-Phenyl-ethylamino)-ethanol is a chiral amino alcohol. Its structure, featuring a phenyl

group, an ethylamino moiety, and a hydroxyl group, makes it a valuable building block in

organic synthesis. The precise identification and understanding of its physicochemical

properties are paramount for its effective application.

Quantitative data for 2-(1-Phenyl-ethylamino)-ethanol are summarized in the table below for

ease of reference.
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Property Value Source

Chemical Name
2-(1-phenyl-ethylamino)-

ethanol
Sinfoo Biotech

CAS Number 1331-41-5 Sinfoo Biotech

Molecular Formula C10H15NO Sinfoo Biotech

Molecular Weight 165.23 g/mol Sinfoo Biotech

It is crucial to distinguish 2-(1-Phenyl-ethylamino)-ethanol from its isomers and related

compounds, such as 2-(phenylamino)ethanol (CAS 122-98-5) and 2-(ethylphenylamino)ethanol

(CAS 92-50-2), as their properties and applications can differ significantly.

Synthesis and Manufacturing
The synthesis of substituted amino alcohols like 2-(1-Phenyl-ethylamino)-ethanol is a

cornerstone of medicinal chemistry. A common and effective method involves the ring-opening

of an epoxide with a suitable amine. This approach is highly regioselective and provides a

direct route to the target molecule.

Synthetic Pathway: Epoxide Ring-Opening
A prevalent method for synthesizing related 1-phenyl-2-aminoethanol derivatives involves the

reaction of a styrene oxide with an amine. This reaction serves as a reliable template for the

synthesis of the target compound.

A representative procedure for a related compound, 2-amino-1-phenylethanol, involves the

reaction of 2-phenyloxirane (styrene oxide) with an amine source in a suitable solvent like

tetrahydrofuran (THF). The reaction is typically allowed to proceed for several hours to ensure

complete conversion. The crude product is then purified using techniques such as column

chromatography to yield the pure amino alcohol.
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1-Phenylethylamine + Ethylene Oxide

Nucleophilic Ring-Opening

1. Mix & Stir

Solvent System
(e.g., Ethanol or THF)

Aqueous Workup &
Solvent Removal

2. Quench Reaction

Purification
(Column Chromatography)

3. Isolate Crude Product

2-(1-Phenyl-ethylamino)-ethanol

4. Obtain Pure Compound
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Structural Elucidation

Purity Assessment

NMR Spectroscopy
(¹H, ¹³C)

Combined Analytical
Data

Mass Spectrometry
(MS)

Infrared Spectroscopy
(IR)

HPLC / UPLC

Gas Chromatography
(GC)

Synthesized
Product

Structure & Purity
Confirmed
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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